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Compound of Interest

Compound Name: 3-Chloro-5-nitropyridin-4-amine

Cat. No.: B582036 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 3-Chloro-5-nitropyridin-4-
amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the available physicochemical properties

of 3-Chloro-5-nitropyridin-4-amine, with a focus on its melting point and solubility. This

document is intended to serve as a valuable resource for professionals in research and

development who are utilizing this compound in their work.

Physicochemical Properties
The following table summarizes the key physical and chemical properties of 3-Chloro-5-
nitropyridin-4-amine.
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Property Value Source

CAS Number 89284-28-6 [1][2]

Molecular Formula C5H4ClN3O2 [1][2]

Molecular Weight 173.56 g/mol [1][2]

Melting Point 181 °C [1][2]

Boiling Point 323 °C [1][2]

Density 1.596 g/cm³ [1][2]

pKa (Predicted) 2.90 ± 0.24 [1][2]

Solubility Data not available N/A

Note: Solubility data for 3-Chloro-5-nitropyridin-4-amine in common solvents is not readily

available in the public domain based on a comprehensive literature search. A general protocol

for determining solubility is provided in Section 2.2.

Experimental Protocols
Detailed methodologies for the determination of melting point and solubility are provided below.

These protocols are based on standard laboratory practices.

Melting Point Determination
The melting point of a crystalline solid can be determined with high accuracy using a digital

melting point apparatus.

Objective: To determine the melting point range of a pure crystalline solid.

Materials and Equipment:

3-Chloro-5-nitropyridin-4-amine sample

Capillary tubes (sealed at one end)

Digital melting point apparatus (e.g., Mel-Temp)
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Mortar and pestle

Spatula

Procedure:

Sample Preparation:

Place a small amount of the crystalline 3-Chloro-5-nitropyridin-4-amine on a clean, dry

watch glass.

If the crystals are large, gently grind them into a fine powder using a mortar and pestle.

Press the open end of a capillary tube into the powdered sample until a small amount of

the solid is packed into the tube.

Invert the tube and tap it gently on a hard surface to pack the solid into the sealed end.

The packed sample height should be approximately 2-3 mm.

Measurement:

Place the packed capillary tube into the heating block of the melting point apparatus.

Set a heating rate of approximately 10-15 °C per minute for a preliminary rapid

determination to identify an approximate melting range.

Allow the apparatus to cool to at least 20 °C below the approximate melting point.

Insert a new sample and set the heating rate to a slow 1-2 °C per minute.

Observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Continue heating and record the temperature at which the last crystal melts (the end of the

melting range).
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Data Analysis:

The melting point is reported as a range from the temperature of initial melting to the

temperature of complete melting. For a pure compound, this range should be narrow

(typically within 1-2 °C).

Solubility Determination (Shake-Flask Method)
This protocol describes a standard method for determining the equilibrium solubility of a

compound in a given solvent.

Objective: To determine the solubility of 3-Chloro-5-nitropyridin-4-amine in a specific solvent

at a controlled temperature.

Materials and Equipment:

3-Chloro-5-nitropyridin-4-amine sample

Selected solvent (e.g., water, ethanol, DMSO, acetone)

Analytical balance

Vials with screw caps

Thermostatic shaker or water bath

Centrifuge

Syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., HPLC-UV, UV-Vis spectrophotometer)

Procedure:

Sample Preparation:
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Add an excess amount of 3-Chloro-5-nitropyridin-4-amine to a vial containing a known

volume of the desired solvent. The presence of undissolved solid is essential to ensure

saturation.

Seal the vial tightly to prevent solvent evaporation.

Equilibration:

Place the vial in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure equilibrium is

reached.

Sample Separation:

After equilibration, allow the vial to stand undisturbed at the set temperature for a short

period to allow the excess solid to settle.

Carefully withdraw a sample of the supernatant using a syringe.

Immediately filter the sample through a syringe filter into a clean vial to remove all

undissolved particles.

Quantification:

Accurately dilute the filtered saturated solution with the same solvent to a concentration

that falls within the linear range of a pre-established calibration curve.

Analyze the concentration of the diluted solution using a suitable analytical method (e.g.,

HPLC-UV).

Calculate the original concentration of the saturated solution by accounting for the dilution

factor.

Data Reporting:

Solubility is typically reported in units such as mg/mL or g/L at the specified temperature.
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Synthesis Workflow
While specific signaling pathways involving 3-Chloro-5-nitropyridin-4-amine are not

prominently documented, its synthesis is of significant interest to researchers. Below is a

logical workflow for a plausible synthesis of 3-Chloro-5-nitropyridin-4-amine, based on

analogous chemical reactions.

3,4-Dichloro-5-nitropyridine

Nucleophilic Aromatic
Substitution (SNAr)

Starting Material

Ammonia (NH3)
in a suitable solvent

Reagent

3-Chloro-5-nitropyridin-4-amineCrude Product Purification
(e.g., Recrystallization)

Pure Product

Click to download full resolution via product page
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Caption: Plausible synthesis of 3-Chloro-5-nitropyridin-4-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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